N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-2-(ethylthio)benzamide
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Description
N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-2-(ethylthio)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Anti-Acetylcholinesterase Activity
A series of piperidine derivatives, including structures related to N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-2-(ethylthio)benzamide, were synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. These studies found that certain derivatives exhibited potent inhibition of acetylcholinesterase, an enzyme involved in breaking down acetylcholine, suggesting potential for treating conditions like Alzheimer's disease (Sugimoto et al., 1990).
Antitrypanosomal Activity
Research into novel amide and urea derivatives of thiazol-2-ethylamines, which share a structural resemblance to the compound , showed significant activity against Trypanosoma brucei, the causative agent of human African trypanosomiasis. This work highlights the potential for developing new treatments for neglected tropical diseases (Patrick et al., 2016).
Antibacterial and Antifungal Applications
The synthesis and characterization of novel benzamides and their metal complexes have been studied for their potential antibacterial and antifungal activities. Findings indicate that some of these compounds exhibit significant activity against a variety of bacterial and fungal strains, suggesting their utility in developing new antimicrobial agents (Khatiwora et al., 2013).
Antitubercular Activity
A study focused on the design and synthesis of thiazole-aminopiperidine hybrid analogues revealed several compounds with potent activity against Mycobacterium tuberculosis, the bacterium responsible for tuberculosis. This research demonstrates the potential for creating new antitubercular agents based on piperidine derivatives (Jeankumar et al., 2013).
Gelation Behavior and Supramolecular Chemistry
N-(thiazol-2-yl) benzamide derivatives, which include structures akin to the compound , have been investigated for their gelation behavior. This research contributes to understanding the role of methyl functionality and multiple non-covalent interactions in gelation, highlighting applications in materials science and supramolecular chemistry (Yadav & Ballabh, 2020).
properties
IUPAC Name |
N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-2-ethylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O2S/c1-2-28-20-10-6-3-7-17(20)21(26)23-15-16-11-13-25(14-12-16)22-24-18-8-4-5-9-19(18)27-22/h3-10,16H,2,11-15H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATOOFMBLLSSODG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NCC2CCN(CC2)C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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